Cas no 31523-80-5 (Butanoic acid,2-amino-4-sulfino-)

• Product Name: Butanoic acid,2-amino-4-sulfino-
• CAS No: 31523-80-5
• MF: C₄H₉NO₄S
• MW: 167.18356013298
• CID: 313770
• PubChem ID: 161712
• Update Time: 2025-04-19

Butanoic acid,2-amino-4-sulfino- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-sulfino-
• L-Homocysteinesulfinic acid, >=98% (TLC)
• D-Homocysteinesulfinic acid, >=98% (TLC)
• Homocysteine sulfinic acid
• 2-amino-4-sulfino-Butyric acid
• FT-0639107
• DTXSID60953508
• 2-amino-4-sulfino-Butanoate
• L-homocysteine sulfinic acid
• Homocysteinesulfinic acid
• SCHEMBL22635954
• Butanoic acid, 2-amino-4-sulfino-
• 2-amino-4-sulfino-Butanoic acid
• FT-0634441
• 2-Amino-4-sulfinobutyric acid
• 31523-80-5
• CHEBI:137439
• 2-amino-4-sulfinobutanoic acid

• Inchi： 1S/C4H9NO4S/c5-3(4(6)7)1-2-10(8)9/h3H,1-2,5H2,(H,6,7)(H,8,9)
• InChI Key： PDNJLMZEGXHSCU-UHFFFAOYSA-N
• SMILES： S(CCC(C(=O)O)N)(=O)O

Computed Properties

• Exact Mass: 167.02527
• Monoisotopic Mass: 167.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.667
• Boiling Point: 486.6°Cat760mmHg
• Flash Point: 248.1°C
• Refractive Index: 1.638
• PSA: 100.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives